Cas no 61514-63-4 (Phenol, 4,4'-methylenebis[2-bromo-6-(1,1-dimethylethyl)-)

• Product Name: Phenol, 4,4'-methylenebis[2-bromo-6-(1,1-dimethylethyl)-
• CAS No: 61514-63-4
• MF: C₂₁H₂₆Br₂O₂
• MW: 470.237945079803
• CID: 476667
• PubChem ID: 12334674
• Update Time: 2025-04-19

Phenol, 4,4'-methylenebis[2-bromo-6-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-[(3-bromo-5-tert-butyl-4-hydroxyphenyl)methyl]-6-tert-butylphenol
• DTXSID00491070
• 61514-63-4
• 4,4'-Methylenebis(2-bromo-6-tert-butylphenol)
• Phenol, 4,4'-methylenebis[2-bromo-6-(1,1-dimethylethyl)-

• Inchi： 1S/C21H26Br2O2/c1-20(2,3)14-8-12(10-16(22)18(14)24)7-13-9-15(21(4,5)6)19(25)17(23)11-13/h8-11,24-25H,7H2,1-6H3
• InChI Key： PSRHZVOHRBREBB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1O)C(C)(C)C)CC1=CC(=C(C(=C1)C(C)(C)C)O)Br

Computed Properties

• Exact Mass: 468.02998
• Monoisotopic Mass: 468.02996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46